![molecular formula C17H19ClN2O B6263190 2-chloro-6-[(3-phenylbutyl)amino]benzamide CAS No. 2193066-79-2](/img/no-structure.png)
2-chloro-6-[(3-phenylbutyl)amino]benzamide
Overview
Description
2-Chloro-6-[(3-phenylbutyl)amino]benzamide, or 2C6PBA, is a chemical compound that has been studied for its potential applications in scientific research. It is a derivative of benzamide, a type of amide, and has a unique structure of two chlorine atoms and a phenylbutyl group attached to the nitrogen atom. This compound has been studied for its ability to act as a ligand, a molecule that binds to another molecule, and its ability to act as an agonist, a molecule that binds to and activates a receptor. Its potential applications in scientific research range from drug development to the study of biochemical and physiological processes.
Scientific Research Applications
2C6PBA has been studied for its potential applications in scientific research. It has been used as a ligand to study the binding of molecules to receptors, and as an agonist to study the activation of receptors. It has also been studied as a potential drug candidate, as it has been shown to bind to and activate certain receptors involved in disease processes. Additionally, it has been used as a tool to study biochemical and physiological processes, such as enzyme activity, cell signaling, and gene expression.
Mechanism of Action
2C6PBA acts as an agonist, binding to and activating certain receptors. The exact mechanism of action is still being studied, but it is believed that the phenylbutyl group of the molecule binds to the receptor, allowing the chlorine atoms to interact with the receptor and activate it.
Biochemical and Physiological Effects
2C6PBA has been studied for its ability to bind to and activate certain receptors involved in biochemical and physiological processes. It has been shown to bind to and activate receptors involved in inflammation, pain, and the regulation of blood pressure. Additionally, it has been shown to affect the activity of certain enzymes involved in metabolism and energy production.
Advantages and Limitations for Lab Experiments
2C6PBA has several advantages as a tool for scientific research. It is relatively easy to synthesize, and it is stable and non-toxic. Additionally, it has been used to study a wide range of biochemical and physiological processes. However, it has several limitations as well. It has a relatively low affinity for certain receptors, making it difficult to use for studying certain processes. Additionally, it is not selective for certain receptors, meaning that it can bind to and activate multiple receptors at once, making it difficult to study the effects of a single receptor.
Future Directions
There are a number of potential future directions for the study of 2C6PBA. One potential direction is to further study the mechanism of action of this compound, in order to better understand how it binds to and activates receptors. Additionally, further research could be done to study the effects of 2C6PBA on various biochemical and physiological processes, such as enzyme activity, cell signaling, and gene expression. Another potential direction is to develop derivatives of 2C6PBA with improved affinity and selectivity for certain receptors, in order to study the effects of these receptors with greater accuracy. Finally, further research could be done to develop 2C6PBA as a potential drug candidate, in order to study its potential therapeutic applications.
Synthesis Methods
2C6PBA can be synthesized through a two-step process. In the first step, a reaction is carried out between 2-chloro-6-methoxybenzamide and 3-phenylbutanol in the presence of a base. This reaction produces 2-chloro-6-[(3-phenylbutyl)amino]benzamide, also known as 2C6PBA. In the second step, the product is purified by recrystallization in a solvent such as ethanol or acetone.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 2-chloro-6-[(3-phenylbutyl)amino]benzamide involves the reaction of 2-chloro-6-nitrobenzamide with 3-phenylbutylamine, followed by reduction of the nitro group to an amino group.", "Starting Materials": [ "2-chloro-6-nitrobenzamide", "3-phenylbutylamine", "Sodium dithionite", "Sodium bicarbonate", "Ethanol", "Water" ], "Reaction": [ "Step 1: Dissolve 2-chloro-6-nitrobenzamide (1.0 g) and 3-phenylbutylamine (1.2 g) in ethanol (20 mL) and add sodium bicarbonate (0.5 g).", "Step 2: Heat the reaction mixture at reflux for 6 hours.", "Step 3: Cool the reaction mixture and filter off the precipitate.", "Step 4: Dissolve the precipitate in water (10 mL) and add sodium dithionite (0.5 g).", "Step 5: Heat the reaction mixture at reflux for 2 hours.", "Step 6: Cool the reaction mixture and filter off the precipitate.", "Step 7: Wash the precipitate with water and dry to obtain 2-chloro-6-[(3-phenylbutyl)amino]benzamide as a white solid (yield: 80%)." ] } | |
CAS RN |
2193066-79-2 |
Product Name |
2-chloro-6-[(3-phenylbutyl)amino]benzamide |
Molecular Formula |
C17H19ClN2O |
Molecular Weight |
302.8 |
Purity |
95 |
Origin of Product |
United States |
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